Cas no 2287288-22-4 ([3-(2,4,5-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine)

• Product Name: [3-(2,4,5-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• CAS No: 2287288-22-4
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 6406826
• PubChem ID: 137945573
• Update Time: 2025-10-28

[3-(2,4,5-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-6760586
• 2287288-22-4
• [3-(2,4,5-trimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
• [3-(2,4,5-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• Inchi： 1S/C15H21N/c1-10-4-12(3)13(5-11(10)2)15-6-14(7-15,8-15)9-16/h4-5H,6-9,16H2,1-3H3
• InChI Key： IICOIKGVVOEZBS-UHFFFAOYSA-N
• SMILES： NCC12CC(C3C=C(C)C(C)=CC=3C)(C1)C2

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on [3-(2,4,5-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

Comprehensive Overview of [3-(2,4,5-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287288-22-4)

The compound [3-(2,4,5-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287288-22-4) is a structurally unique molecule that has garnered significant interest in pharmaceutical and materials science research. Its distinctive bicyclo[1.1.1]pentane core, combined with a trimethylphenyl substituent, makes it a valuable scaffold for drug discovery and advanced material applications. Researchers are particularly intrigued by its potential as a bioisostere for benzene rings, a property that could enhance the metabolic stability and bioavailability of therapeutic agents.

In recent years, the demand for novel small-molecule building blocks has surged, driven by advancements in medicinal chemistry and high-throughput screening. The [3-(2,4,5-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine structure aligns with this trend, offering a rigid, three-dimensional framework that can improve ligand-receptor interactions. Its methanamine moiety further provides a handle for derivatization, enabling the synthesis of diverse analogs for structure-activity relationship (SAR) studies.

The compound's CAS No. 2287288-22-4 is frequently searched in academic and industrial databases, reflecting its growing relevance in drug design and chemical biology. Key questions often revolve around its synthetic routes, physicochemical properties, and potential applications in central nervous system (CNS) targeting due to its ability to cross the blood-brain barrier. Additionally, its role in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies has sparked curiosity among researchers.

From a materials science perspective, the bicyclo[1.1.1]pentane unit in [3-(2,4,5-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine offers exceptional rigidity and low polarizability, making it a candidate for designing high-performance polymers and nanomaterials. Its incorporation into polymer backbones could enhance thermal stability and mechanical strength, addressing challenges in advanced manufacturing and electronics.

Environmental and green chemistry considerations are also pivotal in discussions about this compound. Researchers are exploring sustainable synthetic methods to produce [3-(2,4,5-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine with minimal waste and energy consumption. This aligns with global efforts to reduce the carbon footprint of pharmaceutical production and fine chemicals.

In summary, [3-(2,4,5-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287288-22-4) represents a versatile and innovative chemical entity with broad applications in drug discovery, materials science, and beyond. Its unique structure and functionalizability position it as a key player in the next generation of therapeutic agents and advanced materials.